Cas no 1255209-06-3 (1(3H)-Isobenzofuranone, 5-bromo-4-cyclopropyl-)

• Product name: 1(3H)-Isobenzofuranone, 5-bromo-4-cyclopropyl-
• CAS No: 1255209-06-3
• MF: C₁₁H₉BrO₂
• MW: 253.091962575912
• CID: 2124824

1(3H)-Isobenzofuranone, 5-bromo-4-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-cyclopropylisobenzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 5-bromo-4-cyclopropyl-
• NWYKDCKLZXXOCI-UHFFFAOYSA-N
• 5-bromo-4-cyclopropyl-2-benzofuran-1(3H)-one

• Inchi： 1S/C11H9BrO2/c12-9-4-3-7-8(5-14-11(7)13)10(9)6-1-2-6/h3-4,6H,1-2,5H2
• InChI Key： NWYKDCKLZXXOCI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=O)OCC2=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Topological Polar Surface Area: 26.3